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Compound of Interest

Compound Name: Dot1L-IN-4

Cat. No.: B8103967 Get Quote

For researchers, scientists, and drug development professionals working with the potent

DOT1L inhibitor, Dot1L-IN-4, ensuring laboratory safety and proper handling is paramount.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to foster a secure research environment and build confidence in chemical

handling protocols.

Essential Safety and Chemical Information
Dot1L-IN-4 is a potent inhibitor of the DOT1L methyltransferase.[1] While specific toxicity data

is limited, it is crucial to handle this compound with care, assuming it may be harmful if

swallowed, inhaled, or comes into contact with skin. The following table summarizes key

quantitative data for Dot1L-IN-4.
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Property Value Reference

CAS Number 2565705-02-2 [1][2]

Molecular Formula C₂₈H₂₇ClF₂N₈O₅S [2]

Formula Weight 661.1 g/mol [2]

Appearance Solid [2]

Purity ≥98% [2]

Solubility Soluble in DMSO [2]

Storage -20°C [2]

Stability ≥ 4 years (at -20°C) [2]

Personal Protective Equipment (PPE) Protocol
Strict adherence to the following personal protective equipment (PPE) guidelines is mandatory

when handling Dot1L-IN-4 to minimize exposure and ensure personal safety.

1. Engineering Controls:

Work in a well-ventilated area.

Use a chemical fume hood for all procedures involving the handling of solid Dot1L-IN-4 or its

solutions.

2. Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile gloves). Inspect

gloves prior to use and dispose of them properly after handling the compound.

Body Protection: A laboratory coat is required. For procedures with a higher risk of splashing,

consider an impervious apron.
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Respiratory Protection: If working outside of a fume hood or if there is a risk of

aerosolization, a NIOSH-approved respirator is recommended.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of

Dot1L-IN-4, from receiving the compound to its final disposal.
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Dot1L-IN-4 Safe Handling Workflow
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Dot1L-IN-4 Safe Handling Workflow Diagram
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Detailed Experimental Protocols
Receiving and Storage:

Upon receipt, verify the integrity of the container.

Log the compound into your chemical inventory system.

Store the container in a designated and clearly labeled freezer at -20°C.[2]

Preparation of Stock Solutions:

Don all required PPE as outlined above.

Perform all operations within a certified chemical fume hood.

Allow the container of Dot1L-IN-4 to equilibrate to room temperature before opening to

prevent condensation.

Carefully weigh the desired amount of the solid compound.

Prepare a stock solution by dissolving the solid in an appropriate solvent, such as DMSO.[2]

Cap the vial tightly and label it clearly with the compound name, concentration, solvent, and

date of preparation.

Spill and Emergency Procedures:

Minor Spill:

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for chemical waste disposal.

Clean the spill area with a suitable decontamination solution.

Major Spill:
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Evacuate the area immediately.

Notify your institution's environmental health and safety (EHS) department.

Prevent entry into the affected area until cleared by EHS personnel.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.

Inhalation: Move the individual to fresh air.

Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data

Sheet to the medical personnel.

Disposal Plan
All waste contaminated with Dot1L-IN-4 must be treated as hazardous chemical waste.

Solid Waste: Collect all disposable materials that have come into contact with Dot1L-IN-4
(e.g., weigh boats, pipette tips, gloves) in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all solutions containing Dot1L-IN-4 in a designated, sealed, and clearly

labeled hazardous waste container. Do not mix with other incompatible waste streams.

Disposal: All hazardous waste must be disposed of through your institution's EHS

department in accordance with local, state, and federal regulations. Do not dispose of

Dot1L-IN-4 down the drain or in the regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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